Cas no 116001-96-8 ((5-Hydroxy-2-methyl-3-sulfooxyoxan-4-yl) hydrogen sulfate)

• Product Name: (5-Hydroxy-2-methyl-3-sulfooxyoxan-4-yl) hydrogen sulfate
• CAS No: 116001-96-8
• MF: C₆H₁₂O₁₀S₂
• MW: 308.283480644226
• CID: 175138
• Update Time: 2023-08-02

(5-Hydroxy-2-methyl-3-sulfooxyoxan-4-yl) hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

• Pentosan [USAN 1990]
• PENTOSAN POLYSULFATE SODIUM
• Aids000792
• Aids-000792
• Pentosan Polysul
• bay 946
• bay-946
• Hoe
• Hoem
• (5-Hydroxy-2-methyl-3-sulfooxyoxan-4-yl) hydrogen sulfate
• Hoe/bay 946
• Hoem/bay-946
• Polysulfated polyxylan (hoe/bay-946)

• Inchi： 1S/C6H12O10S2/c1-3-5(15-17(8,9)10)6(4(7)2-14-3)16-18(11,12)13/h3-7H,2H2,1H3,(H,8,9,10)(H,11,12,13)
• InChI Key： KDKXSEPVTFNCGK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C(C)OCC(C1OS(=O)(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 470
• Topological Polar Surface Area: 173